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An Objective Comparison Guide for Researchers, Scientists, and Drug Development
Professionals on the Regulatory and Safety Landscape of 1,4-Cyclohexanedimethanol,
dibenzoate.

Introduction

1,4-Cyclohexanedimethanol, dibenzoate (CHDM-DB), a non-phthalate substance, serves as
a solid plasticizer, binder, and modifier across a wide array of polymer applications.[1][2][3] Its
utility is noted in materials such as polyvinyl chloride (PVC), ethylene vinyl acetate (EVA),
styrenics, polyvinyl acetate (PVAc), polyurethanes (PU), and polyesters.[1][3] This guide
provides a comprehensive overview of its regulatory standing, safety assessment, and a
performance comparison against common alternative plasticizers, Diisononyl Phthalate (DINP)
and Dioctyl Adipate (DOA). The information is intended to support formulation decisions and
research endeavors.

Regulatory Status

The regulatory status of 1,4-Cyclohexanedimethanol, dibenzoate varies by region, reflecting
different legislative frameworks. In the United States, it is listed on the Toxic Substances
Control Act (TSCA) inventory and is approved by the Food and Drug Administration (FDA) for
use as a component in adhesives intended for food contact applications.[1][4]
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In Europe, the substance is registered under REACH and is classified under the Regulation on
Classification, Labelling and Packaging of substances and mixtures (CLP) as hazardous to the
aguatic environment with long-lasting effects.[4][5] In Australia, it is listed on the Australian
Industrial Chemicals Introduction Scheme (AICIS).[4] In New Zealand, while not approved for
use as a standalone chemical, it can be a component in products covered by a group standard.

[4]

A summary of its regulatory standing is presented below.

Region/Authority Regulation/Status Details

Toxic Substances Control Act Listed on the TSCA Chemical

USA (EPA/TSCA)
(TSCA) Substance Inventory.[4]

Approved for use as a
USA (FDA) 21 CFR 175.105 component of adhesives in
food packaging.[1]

Registration, Evaluation,
Europe (ECHA/REACH) Authorisation and Restriction
of Chemicals (REACH)

Has a REACH registration
number: 01-0000016312-81.[5]

Classified as Aquatic Chronic 4
Classification, Labelling and (H413): May cause long lasting

Europe (ECHA/CLP
pe ( ) Packaging (CLP) harmful effects to aquatic life.

[4]1[5]

Australian Inventory of
Australia (AICIS) ] ) y Listed on the inventory.[4]
Industrial Chemicals (AICIS)

Not individually approved, but
Hazardous Substances and
New Zealand (EPA) ) may be used as a component
New Organisms (HSNO) Act T
within a group standard.[4]

Safety Assessment

The safety profile of 1,4-Cyclohexanedimethanol, dibenzoate has been evaluated through
various toxicological studies. It is not classified as a persistent, bioaccumulative, and toxic
(PBT) or very persistent and very bioaccumulative (vVPvB) substance.[6] The primary hazard
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identified is its potential for long-lasting harmful effects on aquatic life.[4][5] Human health
assessments on its precursor, 1,4-Cyclohexanedimethanol, indicate a low potential for acute
toxicity and skin irritation, although eye irritation was observed.[7] Safety data sheets for the
dibenzoate ester recommend standard industrial hygiene practices, such as using personal
protective equipment and ensuring adequate ventilation.[6][8]

Toxicological Data Summary

Endpoint Result Notes

Data for the precursor, 1,4-
. Cyclohexanedimethanol.[7] No
Acute Oral Toxicity LD50 >2000 mg/kg bw (rat) - )
specific data available for the

dibenzoate ester.[9]

) o ) S ) Data for the precursor, 1,4-
Skin Irritation/Corrosion Non-irritating (rabbit) )
Cyclohexanedimethanol.[7]

Data for the precursor, 1,4-

) Cyclohexanedimethanol.[7]
o Irritant effects observed ]
Eye Irritation ) SDS for the dibenzoate also
(rabbit) ]
notes potential for eye

irritation.[8][9]

Aduatic Toxicit H413: May cause long lasting GHS classification under
uatic Toxici
d Y harmful effects to aquatic life European CLP regulation.[4][5]

) Based on substance
PBT/vPvB Assessment Not considered PBT or vPvB
assessment.[6]

Performance Comparison with Alternatives

1,4-Cyclohexanedimethanol, dibenzoate is valued for its ability to enhance the physical
properties of polymers. It is known to improve thermal stability, hardness, toughness, and
strength.[3] When compared to alternatives like DINP (a phthalate plasticizer) and DOA (an
adipate plasticizer), CHDM-DB is projected to offer excellent permanence due to low migration
potential and high thermal stability, which is a characteristic trend for 1,4-
Cyclohexanedimethanol-based diesters.[10]
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Comparative Performance Data (Projected for PVC Formulations)

1,4-

_ _ Diisononyl Phthalate  Dioctyl Adipate
Performance Metric Cyclohexanedimetha

. (DINP) (DOA)
nol, dibenzoate
) Aliphatic
o Non-Phthalate, Solid )

Plasticizer Type ) Phthalate Dicarboxylate

Dibenzoate ]

(Adipate)

Thermal Stability High Moderate to High Moderate
Migration Potential Low Low to Moderate High
Plasticizing Efficiency Good Excellent Excellent
Compatibility with

Good Excellent Good

PVC

Note: Data for 1,4-Cyclohexanedimethanol, dibenzoate is based on projections from studies
on homologous series of 1,4-Cyclohexanedimethanol bis(aliphatic carboxylates).[10]

Experimental Protocols

The evaluation of plasticizer performance in polymer formulations relies on standardized testing
methods to ensure comparability and reproducibility of results.

1. Tensile Properties Testing (ASTM D2284 / 1SO 527-3)

This test is fundamental for assessing a plasticizer's efficiency in imparting flexibility and
strength to a polymer.

o Sample Preparation: PVC formulations are prepared by molding them with varying
concentrations of the plasticizer being evaluated. The samples, typically dumbbell-shaped,
are then conditioned in a controlled environment.[11]

» Testing Procedure: The conditioned PVC samples are subjected to tensile stress in a
universal testing machine until they fracture.[11]
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o Key Parameters Measured:
o Tensile Strength: The maximum stress the material can withstand while being stretched.

o Elongation at Break: The percentage increase in length that the material undergoes before
breaking.

o Modulus of Elasticity: A measure of the material's stiffness.[11]
2. Flexural Properties (ISO 178)
This method determines the bending characteristics of plastics.

o Testing Procedure: A sample is supported at two points and a load is applied to the center (3-
point bending).

o Key Parameters Measured:

o Flexural Strength: The material's ability to resist deformation under load.

o Flexural Modulus: The ratio of stress to strain in flexural deformation.[12]
3. Volatility/Migration Testing
These tests assess the permanence of the plasticizer within the polymer matrix.

» Activated Carbon Volatility: The weight loss of a plasticized PVC sample is measured after
being in contact with activated carbon at an elevated temperature for a specified time.

o Extraction Resistance: The weight loss of a plasticized PVC sample is measured after
immersion in a specific solvent (e.g., hexane, soapy water) for a set duration.

Visualizations

Below are diagrams illustrating key logical and experimental workflows related to the
assessment of 1,4-Cyclohexanedimethanol, dibenzoate.
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Caption: Logical workflow for regulatory assessment.
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Caption: Experimental workflow for performance testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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